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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility of lead(II) bromide (PbBr₂)

in aqueous solutions. Understanding the solubility characteristics of this compound is crucial in

various fields, including materials science, environmental chemistry, and toxicology. This

document presents quantitative solubility data, discusses the factors influencing dissolution,

and provides a detailed experimental protocol for the determination of its solubility product

constant (Ksp).

Executive Summary
Lead(II) bromide is classified as a sparingly soluble salt in water. While general chemistry

solubility rules often categorize it as "insoluble," this is a simplification.[1][2] In reality, it exhibits

a measurable, albeit low, solubility that is highly dependent on temperature. The dissolution of

lead(II) bromide is an equilibrium process, characterized by its solubility product constant

(Ksp), which is a quantitative measure of its solubility in a saturated solution.

Solubility Data
The solubility of lead(II) bromide in water increases significantly with temperature. Below is a

summary of its solubility at various temperatures.

Table 1: Solubility of Lead(II) Bromide in Water at Different Temperatures
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Temperature (°C) Solubility (g / 100 mL)

0 0.455

20 0.973

100 4.41

Source:[3]

The solubility product constant (Ksp) for lead(II) bromide has been reported with some

variation in the literature. These values are typically determined at or near 25°C.

Table 2: Reported Solubility Product Constants (Ksp) for Lead(II) Bromide at ~25°C

Ksp Value

1.86 x 10⁻⁵

6.60 x 10⁻⁶

4.0 x 10⁻⁵

6.3 x 10⁻⁶

8.9 x 10⁻⁶

4.67 x 10⁻⁶

Source:[3][4][5][6][7]

Dissolution Equilibrium and Influencing Factors
The dissolution of lead(II) bromide in water is a dynamic equilibrium represented by the

following equation:

PbBr₂(s) ⇌ Pb²⁺(aq) + 2Br⁻(aq)

The equilibrium is governed by the solubility product constant (Ksp), which is expressed as:
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Ksp = [Pb²⁺][Br⁻]²

Several factors can influence this equilibrium and, consequently, the solubility of lead(II)
bromide.

Temperature
As indicated in Table 1, the solubility of lead(II) bromide is endothermic, meaning it increases

with a rise in temperature. Heating a saturated solution of lead(II) bromide will cause more of

the solid to dissolve.

Common Ion Effect
The solubility of lead(II) bromide is significantly reduced in the presence of a common ion,

either Pb²⁺ or Br⁻. According to Le Châtelier's principle, adding a soluble salt containing either

of these ions (e.g., lead(II) nitrate or potassium bromide) will shift the dissolution equilibrium to

the left, favoring the precipitation of solid lead(II) bromide and thus decreasing its molar

solubility.[7]

PbBr₂(s) Pb²⁺(aq) + 2Br⁻(aq)Dissolution

Precipitation

Click to download full resolution via product page

Caption: Dissolution equilibrium of lead(II) bromide.

Experimental Protocol: Determination of Ksp
This section outlines a general methodology for determining the Ksp of lead(II) bromide. This

protocol is based on the principles of spectrophotometric analysis of the bromide ion

concentration in a saturated solution.

Materials and Reagents
Lead(II) bromide (solid)

Deionized water
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Potassium nitrate (KNO₃) (for maintaining constant ionic strength)

Nitric acid (HNO₃)

Potassium permanganate (KMnO₄) standard solution

Spectrophotometer

Volumetric flasks and pipettes

Centrifuge

Constant temperature water bath

Experimental Workflow
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Preparation of Saturated Solution

Spectrophotometric Analysis

Ksp Calculation

Add excess PbBr₂ to deionized water

Equilibrate in a constant temperature bath with stirring

Centrifuge to separate solid PbBr₂

Collect the supernatant (saturated solution)

React standards and sample with KMnO₄ in acidic medium

Prepare a series of standard bromide solutions

Measure absorbance at the appropriate wavelength

Construct a calibration curve

Determine [Br⁻] in the saturated solution

Calculate [Pb²⁺] from stoichiometry

Calculate Ksp = [Pb²⁺][Br⁻]²

Click to download full resolution via product page

Caption: Workflow for Ksp determination.
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Detailed Procedure
Preparation of the Saturated Solution:

Add an excess amount of solid lead(II) bromide to a known volume of deionized water in

an Erlenmeyer flask.

Place the flask in a constant temperature water bath (e.g., 25°C) and stir continuously for

an extended period (e.g., 24 hours) to ensure equilibrium is reached.

After equilibration, centrifuge the solution to separate the undissolved solid.

Carefully decant the supernatant, which is the saturated solution of lead(II) bromide.

Spectrophotometric Determination of Bromide Concentration:

Prepare a series of standard solutions of known bromide concentrations.

To a known volume of the saturated lead(II) bromide solution and each of the standard

solutions, add a small amount of dilute nitric acid.

Add a standardized solution of potassium permanganate. The permanganate ion will

oxidize the bromide ions, and the change in absorbance of the permanganate can be

measured.

Measure the absorbance of each solution using a spectrophotometer at the wavelength of

maximum absorbance for the permanganate ion.

Construct a calibration curve by plotting the absorbance versus the known bromide

concentrations of the standard solutions.

Use the absorbance of the saturated lead(II) bromide solution and the calibration curve to

determine the concentration of bromide ions, [Br⁻], in the saturated solution.

Calculation of Ksp:

From the dissolution equilibrium, the concentration of lead(II) ions, [Pb²⁺], is half the

concentration of bromide ions: [Pb²⁺] = ½ [Br⁻].
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Substitute the determined concentrations of [Pb²⁺] and [Br⁻] into the Ksp expression: Ksp

= [Pb²⁺][Br⁻]².

Conclusion
Lead(II) bromide is a sparingly soluble salt in water, with its solubility being significantly

influenced by temperature and the common ion effect. The quantitative measure of its solubility

is given by the solubility product constant, Ksp. The experimental determination of Ksp requires

careful preparation of a saturated solution and accurate measurement of the equilibrium

concentrations of its constituent ions. The information presented in this guide is intended to

provide a thorough understanding of the solubility characteristics of lead(II) bromide for

research and development applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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